
Europium(III) sulfate CAS number and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Europium(III) sulfate

Cat. No.: B3366293 Get Quote

An In-depth Technical Guide to Europium(III) Sulfate

Introduction
Europium(III) sulfate, with the chemical formula Eu₂(SO₄)₃, is an inorganic compound

composed of europium in its +3 oxidation state and sulfate anions.[1] It is a key material in

various scientific and industrial fields, valued for its unique luminescent properties. This guide

provides a comprehensive overview of Europium(III) sulfate, focusing on its chemical and

physical properties, synthesis protocols, and its applications in research and drug

development.

Europium itself is a soft, silvery-white rare earth metal belonging to the lanthanide series.[2] In

its compounds, the trivalent state (Eu³⁺) is most common.[3] Europium compounds, particularly

Europium(III) sulfate, are notable for their strong red fluorescence under ultraviolet light,

which makes them indispensable in phosphors for lighting and displays.[1][4] In the biomedical

field, the luminescent and chemical properties of europium-containing materials are being

explored for applications ranging from bioimaging and assays to drug delivery and anticancer

therapies.[5][6]

Core Properties of Europium(III) Sulfate
The properties of Europium(III) sulfate can vary depending on its hydration state. The most

common form is the octahydrate, Eu₂(SO₄)₃·8H₂O.
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Property Value

Chemical Name Europium(III) sulfate

Synonyms Dieuropium tris(sulphate), Europium Sulfate

CAS Number
10031-55-7 (anhydrous and octahydrate)[1][2]

[4][7]

20814-06-6 (hydrated form)[8]

Chemical Formula Eu₂(SO₄)₃ (anhydrous)[1]

Eu₂(SO₄)₃·8H₂O (octahydrate)[2]

Appearance White to light red crystalline solid[1][2]

Physicochemical Properties
Property Value

Molecular Weight 592.1 g/mol (anhydrous)[9]

736.22 g/mol (octahydrate)[2]

Solubility in Water Soluble[1][3][4]

2.56 g/100 mL at 20 °C (octahydrate)[3]

Melting Point 375 °C (decomposes)[2]

Stability Hygroscopic[1]

Experimental Protocols
Synthesis of Europium(III) Sulfate Octahydrate
A common method for synthesizing Europium(III) sulfate is through the reaction of

Europium(III) oxide with dilute sulfuric acid.[3]

Materials:

Europium(III) oxide (Eu₂O₃)
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Dilute sulfuric acid (H₂SO₄)

Deionized water

Ethanol

Magnetic stirrer and stir bar

Heating mantle

Beakers, graduated cylinders, and filtration apparatus

pH meter or pH paper

Methodology:

Reaction Setup: In a clean beaker, a specific molar amount of Europium(III) oxide is

suspended in deionized water with continuous stirring.

Acid Addition: Dilute sulfuric acid is added dropwise to the stirring suspension. The reaction

is typically exothermic and should be controlled. The pH is monitored and maintained in the

acidic range to ensure complete reaction of the oxide.

Heating and Dissolution: The mixture is gently heated (e.g., to 60-80 °C) to facilitate the

dissolution of the oxide and the formation of aqueous Europium(III) sulfate. The reaction is

complete when the solution becomes clear.

Crystallization: The resulting solution is allowed to cool slowly to room temperature. Further

cooling in an ice bath can promote the crystallization of Europium(III) sulfate octahydrate.

Isolation: The white crystals are collected by vacuum filtration.

Washing and Drying: The crystals are washed with a small amount of cold deionized water

and then with ethanol to remove residual acid and water. The product is then dried in a

desiccator or at a low temperature in a vacuum oven.
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Synthesis of Eu₂(SO₄)₃·8H₂O

Europium(III) Oxide (Eu₂O₃)
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Caption: Workflow for the synthesis of Europium(III) sulfate octahydrate.

Preparation of Europium-containing Nanomaterials for
Bioimaging
Europium's luminescent properties are leveraged in nanomaterials for biological applications.[6]

The following is a generalized protocol for preparing Europium-containing nanohydrogels.[6]

Materials:

Europium(III) salt (e.g., Europium(III) chloride or nitrate)

Monomers for hydrogel formation (e.g., acrylic acid)

Cross-linker

Initiator

Solvent (e.g., ethanol/water mixture)

Anticancer drug for loading (e.g., Doxorubicin)

Reaction vessel with reflux condenser

Centrifuge
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Methodology:

Preparation of Precursor Solution: The Europium(III) salt, monomer, and cross-linker are

dissolved in the solvent system within the reaction vessel.

Initiation of Polymerization: The solution is heated to reflux, and the initiator is added to start

the polymerization process. The reaction proceeds for several hours to form nanohydrogels.

Purification: The resulting nanohydrogel suspension is cooled and purified by repeated

centrifugation and redispersion in fresh solvent to remove unreacted reagents.

Drug Loading: The purified nanohydrogels are incubated with a solution of the anticancer

drug (e.g., Doxorubicin) for a set period to allow for encapsulation.

Final Purification: The drug-loaded nanohydrogels are separated from the free drug by

centrifugation.

Characterization: The final product is characterized for size, morphology, europium content,

drug loading efficiency, and luminescent properties.

Applications in Research and Drug Development
Europium(III) sulfate and other europium compounds have emerged as valuable tools in

biomedical research and are being investigated for therapeutic applications.

Bioimaging and Diagnostics
The intense and long-lived luminescence of Eu³⁺ ions is ideal for sensitive bioimaging and

assays.[5] Europium-containing nanoparticles can be used as fluorescent probes for cellular

imaging.[6] These probes can be functionalized to target specific cells or organelles, providing

high-contrast images for diagnostic purposes.

Drug Delivery Systems
Europium(III)-containing nanomaterials, such as nanohydrogels, are being explored as

theranostic agents.[6] These systems can simultaneously carry a therapeutic payload, such as

an anticancer drug, and act as an imaging agent to track its delivery and release.[5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3366293?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9996443/
https://pubs.rsc.org/en/content/articlelanding/2021/py/d1py00460c
https://pubs.rsc.org/en/content/articlelanding/2021/py/d1py00460c
https://pmc.ncbi.nlm.nih.gov/articles/PMC9996443/
https://pubs.rsc.org/en/content/articlelanding/2021/py/d1py00460c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3366293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Europium-based Theranostic Nanoparticle

Application in Cancer Therapy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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